Cas no 805-74-3 ([4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone)

• Product name: [4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone
• CAS No: 805-74-3
• MF: C₁₉H₁₂N₂O₆
• MW: 364.30838
• CID: 1803481
• PubChem ID: 243231

[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• [4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone
• 4-&lt
• 2,4-Dinitro-phenoxy&gt
• -benzophenon
• HMS3080G12
• Oprea1_600420
• CTK5E7917
• NSC52583
• MLS002667545
• 4-(2,4-Dinitro-phenoxy)-benzophenon
• AC1L6B3R
• Oprea1_694714
• [4-(2,4-Dinitro-phenoxy)-phenyl]-phenyl-methanone
• CHEMBL1723106
• SMR001557311
• DS-007896
• DTXSID60287810
• [4-(2,4-dinitrophenoxy)phenyl](phenyl)methanone
• [4-(2,4-dinitrophenoxy)phenyl]-phenyl-methanone
• 805-74-3
• NSC-52583
• AKOS000741224

• Inchi： InChI=1S/C19H12N2O6/c22-19(13-4-2-1-3-5-13)14-6-9-16(10-7-14)27-18-11-8-15(20(23)24)12-17(18)21(25)26/h1-12H
• InChI Key： VARRMPLWXUVENV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 364.07
• Monoisotopic Mass: 364.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.391
• Boiling Point: 503.3°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.65
• PSA: 117.94000
• LogP: 5.57270